Cas no 868678-75-5 (N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-75-5
• MF: C₂₁H₁₉FN₂O₃
• MW: 366.385568857193
• CID: 6065572
• PubChem ID: 7190042
• Update Time: 2025-10-28

N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-(4-ethylphenyl)-1-[(2-fluorophenyl)methoxy]-1,2-dihydro-2-oxo-
• N-(4-ethylphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• F1825-0125
• 868678-75-5
• N-(4-ethylphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide
• AKOS024612220
• N-(4-ethylphenyl)-1-((2-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19FN2O3/c1-2-15-9-11-17(12-10-15)23-20(25)18-7-5-13-24(21(18)26)27-14-16-6-3-4-8-19(16)22/h3-13H,2,14H2,1H3,(H,23,25)
• InChI Key： JWYRYEDXBLNMFF-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=CC=C2F)C=CC=C1C(NC1=CC=C(CC)C=C1)=O

Computed Properties

• Exact Mass: 366.13797063g/mol
• Monoisotopic Mass: 366.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 12.35±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-75-5)

N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 868678-75-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the pyridine class of heterocyclic compounds, which have been extensively studied due to their diverse biological activities and potential therapeutic applications.

The structure of this compound features a pyridine ring substituted with various functional groups, including an ethylphenyl group at the 4-position and a fluorphenyl group at the 2-position. The methoxy group and the oxo group at the 2-position contribute to the molecular's complexity and reactivity. Such structural features often make pyridine derivatives valuable candidates for drug discovery, particularly in the development of treatments for neurological disorders, cardiovascular diseases, and infectious diseases.

In recent years, there has been growing interest in the development of novel pyridine-based compounds that exhibit potent pharmacological effects. The compound N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide has been investigated for its potential as a lead compound in medicinal chemistry. Its unique structural motifs suggest that it may interact with biological targets in ways that are distinct from other known pharmaceuticals.

One of the key areas of research involving this compound is its potential as an antiviral agent. The pyridine core is a common structural element in many antiviral drugs, and modifications to this core can lead to enhanced efficacy against viral infections. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain viral enzymes, making them promising candidates for further development.

The fluorine atom in the fluorphenyl group is particularly noteworthy, as fluorinated aromatic compounds often exhibit improved metabolic stability and bioavailability. This can be crucial for the development of effective pharmaceuticals, as it ensures that the drug remains active in the body for longer periods. Additionally, fluorine atoms can enhance binding affinity to biological targets, further increasing the potency of the compound.

Another area of interest is the potential application of N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide as an anti-inflammatory agent. Inflammation is a complex biological process that is implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Pyridine derivatives have shown promise in modulating inflammatory pathways, and this compound may offer a new approach to treating such conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological testing.

In conclusion, N-(4-ethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-75-5) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation into potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound may play a significant role in the development of novel treatments for various diseases.